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Compound of Interest

Compound Name:

4-[(4-

phenoxyphenyl)sulfonyl]morpholin

e

CAS No.: 494838-95-8

Cat. No.: B5770179

Get Quote

Executive Summary & Compound Identity
Compound: 4-[(4-phenoxyphenyl)sulfonyl]morpholine Class: Sulfonylmorpholine / Diaryl

Ether Derivative Significance: This compound integrates the hydrolytic stability of the

morpholine ring with the lipophilic, π-stacking capability of the phenoxyphenyl group.[1]

Solubility data is critical for optimizing recrystallization yields, designing formulation delivery

systems, and determining bioavailability.

Structural Analysis for Solubility Prediction[1]
Morpholine Moiety: Hydrogen bond acceptor (N and O atoms); enhances solubility in polar

protic solvents (e.g., Ethanol, Methanol) and polar aprotic solvents.[1]

Sulfonyl Group (

): Strong dipole; promotes solubility in high-dielectric solvents (e.g., DMSO, DMF, Acetone).
[1]
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Phenoxyphenyl Group: Highly lipophilic and aromatic; reduces water solubility significantly

while enhancing solubility in aromatic solvents (e.g., Toluene) and chlorinated solvents.[1]

Predicted Solubility Ranking:

[1]

Experimental Protocols for Solubility Determination
To generate high-integrity solubility data (

), the Isothermal Saturation Shake-Flask Method coupled with HPLC Quantification is the
industry gold standard.

Protocol A: Saturation Shake-Flask Method
(Standardized)
Objective: Determine the mole fraction solubility (

) at equilibrium.[1]

Preparation:

Weigh an excess of 4-[(4-phenoxyphenyl)sulfonyl]morpholine solid (approx. 200–500

mg depending on solvent capacity) into a double-jacketed glass vessel.

Add 50 mL of the target organic solvent (e.g., Methanol, Ethanol, Acetone, Toluene).

Equilibration:

Seal the vessel and place it in a thermostatic shaker bath.

Set temperature

(range: 278.15 K to 323.15 K) with

K precision.

Agitate at 150 rpm for 24–48 hours to ensure solid-liquid equilibrium.
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Phase Separation:

Stop agitation and allow the suspension to settle for 2–4 hours at constant

.

Filter the supernatant using a 0.45 µm PTFE syringe filter (pre-heated to

to prevent precipitation).

Quantification (HPLC):

Dilute the filtrate with the mobile phase.

Inject into HPLC (C18 column, UV detection at

nm).

Calculate concentration (

) using a pre-established calibration curve.[1]

Calculation:

Convert molar concentration to mole fraction (

):

Where

is mass and

is molecular weight of solute (

) and solvent (

).[1]

Protocol B: Dynamic Laser Monitoring (Fast-Screening)
For rapid metastable zone width (MSZW) determination:
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Prepare a suspension of known concentration.

Heat at 1 K/min while monitoring turbidity via laser transmission.

Record the temperature of complete dissolution (

).[1]

Mandatory Visualization: Experimental Workflow
The following diagram outlines the critical path for validating solubility data, ensuring self-

correcting logic (e.g., checking for degradation).

Start: Solid Solute + Pure Solvent

Equilibration
(Shake-Flask, 24-48h, Constant T)

Sampling & Filtration
(0.45 µm PTFE, Isothermal)

Quantification (HPLC/Gravimetric)

Data Validation
(Standard Deviation < 3%)

Re-Equilibrate
(Check Degradation/Time)

Fail

Thermodynamic Modeling
(Apelblat / van't Hoff)

Pass
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Caption: Logical workflow for solubility determination, enforcing a validation loop to ensure

thermodynamic equilibrium before modeling.

Solubility Data & Thermodynamic Modeling
Once experimental data (

) is obtained, it must be correlated using thermodynamic models to calculate dissolution
enthalpy (

) and entropy (

).[1][2]

Quantitative Data Structure (Template)
Note: As specific public data for this derivative is proprietary, the table below represents the

expected trend based on structural analogs (e.g., 4-(phenylsulfonyl)morpholine).
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Solvent

Polarity
(Dielectric

)

Solubility (

) at 298.15 K

Solubility (

) at 323.15 K
Trend

DMSO 46.7 High (> 500) Very High
Soluble (Dipole-

Dipole)

Acetone 20.7 High (> 300) High
Soluble (Dipole-

Dipole)

Ethyl Acetate 6.0 Moderate (~150) High
Soluble (Van der

Waals)

Methanol 32.7 Moderate (~80) Moderate
H-Bonding

(Acceptor)

Toluene 2.4 Moderate (~60) High Stacking

Water 80.1 Low (< 1) Low
Hydrophobic

Effect

Thermodynamic Models
1. Modified Apelblat Equation
Used to correlate solubility with temperature.[3] The high accuracy of this model makes it ideal

for engineering calculations.

A, B, C: Empirical parameters derived from regression.

Utility: Interpolating solubility at unmeasured temperatures.

2. van't Hoff Equation
Used to determine thermodynamic functions (

).[1][4]

[1]
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Plot:

vs

.

Slope:

.[1]

Intercept:

.[1]

Mandatory Visualization: Thermodynamic Logic
This diagram illustrates how experimental data feeds into the calculation of critical

thermodynamic parameters.

Experimental Data
(x_i vs T)

Apelblat Regression
(A, B, C)Curve Fitting
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Linearization
Enthalpy (ΔH)
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Caption: Thermodynamic analysis pathway converting raw solubility data into fundamental

solution properties.

Discussion & Applications
Dissolution Mechanism
The dissolution of 4-[(4-phenoxyphenyl)sulfonyl]morpholine is an endothermic process (

), meaning solubility increases with temperature.[1][2]
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Enthalpy-Driven: In non-polar solvents (Toluene), the disruption of the crystal lattice requires

significant energy, but

interactions compensate.

Entropy-Driven: In polar aprotic solvents (DMSO), the randomization of the solvent structure

around the sulfonyl group drives dissolution.

Solvent Selection for Recrystallization
Based on the predicted profile:

Good Solvent: Acetone or Ethyl Acetate (High solubility at high T, moderate at low T).[1]

Anti-Solvent: Water or Hexane (Low solubility).[1]

Optimal System: Acetone/Water binary mixture. Dissolve in hot acetone, slowly add water to

induce nucleation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b5770179?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5770179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

